Cas no 790208-54-7 ((1R)-6-fluoro-2,3-dihydro-1H-inden-1-amine)

(1R)-6-fluoro-2,3-dihydro-1H-inden-1-amine structure
790208-54-7 structure
Product Name:(1R)-6-fluoro-2,3-dihydro-1H-inden-1-amine
CAS No:790208-54-7
MF:C9H10FN
MW:151.180805683136
MDL:MFCD16295032
CID:555092
PubChem ID:40466991
Update Time:2024-10-27

(1R)-6-fluoro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-amine,6-fluoro-2,3-dihydro-, (1R)-
    • (R)-6-FLUORO-INDAN-1-YLAMINE
    • 1H-Inden-1-amine,6-fluoro-2,3-dihydro-,(1R)-(9CI)
    • (1R)-6-FLUOROINDANYLAMINE
    • 6-fluoro-(R)-1-aminoindan
    • AG-H-16740
    • CTK5E6346
    • SBB070033
    • SureCN2464085
    • BS-41678
    • (R)-6-fluoroindan-1-ylamine
    • SCHEMBL2464085
    • KZXWOWJBKSZXAL-SECBINFHSA-N
    • (1R)-6-fluoroindan-1-amine
    • (1R)-6-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
    • MFCD00941323
    • AKOS006273982
    • (R)-6-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
    • I10856
    • DTXSID20654423
    • A839554
    • AKOS015854159
    • 790208-54-7
    • (1R)-6-fluoro-2,3-dihydro-1H-inden-1-amine
    • MDL: MFCD16295032
    • Inchi: 1S/C9H10FN/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,9H,2,4,11H2/t9-/m1/s1
    • InChI Key: KZXWOWJBKSZXAL-SECBINFHSA-N
    • SMILES: FC1C=CC2=C(C=1)[C@@H](CC2)N

Computed Properties

  • Exact Mass: 151.08
  • Monoisotopic Mass: 151.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.16
  • Boiling Point: 209.531°C at 760 mmHg
  • Flash Point: 89.93°C
  • Refractive Index: 1.557
  • PSA: 26.02000
  • LogP: 2.47200

(1R)-6-fluoro-2,3-dihydro-1H-inden-1-amine Pricemore >>

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